Cas no 50626-75-0 (9H-Xanthene-2-carboxylic acid, 5,7-diacetyl-9-oxo-)

• Product Name: 9H-Xanthene-2-carboxylic acid, 5,7-diacetyl-9-oxo-
• CAS No: 50626-75-0
• MF: C₁₈H₁₂O₆
• MW: 324.284285545349
• CID: 364475
• PubChem ID: 21500649
• Update Time: 2025-04-19

9H-Xanthene-2-carboxylic acid, 5,7-diacetyl-9-oxo- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-2-carboxylic acid, 5,7-diacetyl-9-oxo-
• 5,7-diacetyl-9-oxoxanthene-2-carboxylic acid
• 5,7-DIACETYL-9-OXO-9H-XANTHENE-2-CARBOXYLIC ACID
• SCHEMBL11767882
• DTXSID00615057
• 50626-75-0

• Inchi： 1S/C18H12O6/c1-8(19)11-6-12(9(2)20)17-14(7-11)16(21)13-5-10(18(22)23)3-4-15(13)24-17/h3-7H,1-2H3,(H,22,23)
• InChI Key： WLHLOSYYIKQFRA-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)O)=CC=2C(C2C=C(C(C)=O)C=C(C(C)=O)C1=2)=O

Computed Properties

• Exact Mass: 324.06336
• Monoisotopic Mass: 324.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• PSA: 97.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans